Cas no 77877-19-1 ((S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone)
77877-19-1 structure
Product Name:(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone
CAS No:77877-19-1
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD00043401
CID:59929
PubChem ID:24860302
Update Time:2025-04-18
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone Chemical and Physical Properties
Names and Identifiers
-
- (S)-4-Isopropyl-3-propionyloxazolidin-2-one
- (S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone
- (4S)-3-propanoyl-4-propan-2-yl-1,3-oxazolidin-2-one
- (S)-(+)-4-isopropyl-3-propimyl-2-oxazolidimone
- (S)-4-ISOPROPYL-3-PROPIONYL-2-OXAZOLIDINONE
- 2-Oxazolidinone,4-(1-methylethyl)-3-(1-oxopropyl)-, (S)-
- (4S)-4-Isopropyl-3-propionyloxazolidin-2-one
- (S)-4-Isopropyl-3-propanoyl-2-oxazolidinone
- (S)-(+)-4-Isopropyl-3-propionyl
- N-propionyl-(4S)-isopropyl- 2-oxazolidinone
- 2-Oxazolidinone, 4-(1-methylethyl)-3-(1-oxopropyl)-, (4S)-
- PubChem2451
- HOWPHXVPNNPSAZ-SSDOTTSWSA-N
- TD8073
- OR14529
- FCH3490567
- (S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone, 98%
- I0573
- AKOS015838433
- (S)-4-isopropyl-3-propanyl-2-oxazolidinone
- DTXSID20357402
- (4S)-3-(1-Oxopropyl)-4-(1-Methylethyl)-2-oxazolidinone
- (4S)-(1-methylethyl)-3-(1-oxopropyl)-2-oxazolidinone
- BP-12793
- AS-54710
- A9833
- SCHEMBL3627925
- MFCD00043401
- 77877-19-1
- (4S)-4-isopropyl-3-propanoyl-1,3-oxazolidin-2-one
-
- MDL: MFCD00043401
- Inchi: 1S/C9H15NO3/c1-4-8(11)10-7(6(2)3)5-13-9(10)12/h6-7H,4-5H2,1-3H3/t7-/m1/s1
- InChI Key: HOWPHXVPNNPSAZ-SSDOTTSWSA-N
- SMILES: O1C(N(C(CC)=O)[C@H](C1)C(C)C)=O
Computed Properties
- Exact Mass: 185.10500
- Monoisotopic Mass: 185.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 46.6
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.094 g/mL at 25 °C(lit.)
- Boiling Point: 102-106 °C/0.75 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.464(lit.)
- PSA: 46.61000
- LogP: 1.33770
- Solubility: Not determined
- Specific Rotation: 93 º (c=8.7 in methylene chloride)
- Optical Activity: [α]25/D +93°, c = 8.7 in methylene chloride
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S23-S24/25
- FLUKA BRAND F CODES:3-10
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Sealed in dry,2-8°C(BD11405)
- Safety Term:S23;S24/25
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 209939-1g |
S)-4-Isopropyl-3-propionyloxazolidin-2-one |
77877-19-1 | 95% | 1g |
£68.00 | 2022-03-01 | |
| Chemenu | CM191397-5g |
(S)-4-Isopropyl-3-propionyloxazolidin-2-one |
77877-19-1 | 97% | 5g |
$249 | 2021-08-05 | |
| TRC | I873925-50mg |
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone |
77877-19-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I873925-100mg |
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone |
77877-19-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I873925-500mg |
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone |
77877-19-1 | 500mg |
$ 185.00 | 2022-06-04 | ||
| Chemenu | CM191397-1g |
(S)-4-Isopropyl-3-propionyloxazolidin-2-one |
77877-19-1 | 97% | 1g |
$58 | 2024-07-23 | |
| Chemenu | CM191397-5g |
(S)-4-Isopropyl-3-propionyloxazolidin-2-one |
77877-19-1 | 97% | 5g |
$186 | 2024-07-23 | |
| Chemenu | CM191397-25g |
(S)-4-Isopropyl-3-propionyloxazolidin-2-one |
77877-19-1 | 97% | 25g |
$780 | 2024-07-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0573-5g |
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone |
77877-19-1 | 97.0%(GC) | 5g |
¥990.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0573-1g |
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone |
77877-19-1 | 97.0%(GC) | 1g |
¥320.0 | 2022-05-30 |
(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
77877-19-1 ((S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone) Related Products
- 77877-56-6((S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone)
- 289706-65-6(2-Oxazolidinone,3-acetyl-4-(1-methylethyl)-)
- 80697-93-4((S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone)
- 647008-35-3(2-Oxazolidinone, 4-ethyl-3-(1-oxopropyl)-)
- 89028-40-0((R)-(-)-4-Isopropyl-3-propionyl-2-oxazolidinone)
- 101799-38-6(2-Oxazolidinone, 4-ethyl-3-(1-oxopropyl)-, (4S)-)
- 145588-98-3(3-Heptanoyl-4-(S)-isopropyl-oxazolidin-2-one)
- 165657-81-8(2-Oxazolidinone,4-(1-methylethyl)-3-(1-oxopropyl)-)
- 77887-48-0(4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI))
- 385374-32-3(2-Oxazolidinone, 3-acetyl-4-(1-methylethyl)-, (4R)- (9CI))
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